Cas no 1286703-43-2 (N-(2-methoxyphenyl)-2-4-(4-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide)
N-(2-methoxyphenyl)-2-4-(4-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-methoxyphenyl)-2-4-(4-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide
- N-(2-methoxyphenyl)-2-(4-(4-methoxyphenyl)-3-morpholino-1H-pyrazol-1-yl)acetamide
- AKOS024486427
- VU0627166-1
- N-(2-methoxyphenyl)-2-[4-(4-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl]acetamide
- N-(2-methoxyphenyl)-2-[4-(4-methoxyphenyl)-3-morpholin-4-ylpyrazol-1-yl]acetamide
- 1286703-43-2
- F3407-4615
-
- Inchi: 1S/C23H26N4O4/c1-29-18-9-7-17(8-10-18)19-15-27(25-23(19)26-11-13-31-14-12-26)16-22(28)24-20-5-3-4-6-21(20)30-2/h3-10,15H,11-14,16H2,1-2H3,(H,24,28)
- InChI Key: XHJXWFMCGPIKCN-UHFFFAOYSA-N
- SMILES: O1CCN(C2C(C3C=CC(=CC=3)OC)=CN(CC(NC3C=CC=CC=3OC)=O)N=2)CC1
Computed Properties
- Exact Mass: 422.19540532g/mol
- Monoisotopic Mass: 422.19540532g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 566
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 77.8Ų
N-(2-methoxyphenyl)-2-4-(4-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3407-4615-2μmol |
N-(2-methoxyphenyl)-2-[4-(4-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl]acetamide |
1286703-43-2 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3407-4615-5μmol |
N-(2-methoxyphenyl)-2-[4-(4-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl]acetamide |
1286703-43-2 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3407-4615-10μmol |
N-(2-methoxyphenyl)-2-[4-(4-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl]acetamide |
1286703-43-2 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3407-4615-20μmol |
N-(2-methoxyphenyl)-2-[4-(4-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl]acetamide |
1286703-43-2 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3407-4615-1mg |
N-(2-methoxyphenyl)-2-[4-(4-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl]acetamide |
1286703-43-2 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3407-4615-2mg |
N-(2-methoxyphenyl)-2-[4-(4-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl]acetamide |
1286703-43-2 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3407-4615-3mg |
N-(2-methoxyphenyl)-2-[4-(4-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl]acetamide |
1286703-43-2 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3407-4615-4mg |
N-(2-methoxyphenyl)-2-[4-(4-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl]acetamide |
1286703-43-2 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3407-4615-5mg |
N-(2-methoxyphenyl)-2-[4-(4-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl]acetamide |
1286703-43-2 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3407-4615-10mg |
N-(2-methoxyphenyl)-2-[4-(4-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl]acetamide |
1286703-43-2 | 10mg |
$79.0 | 2023-09-10 |
N-(2-methoxyphenyl)-2-4-(4-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on N-(2-methoxyphenyl)-2-4-(4-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide
Compound CAS No. 1286703-43-2: N-(2-methoxyphenyl)-2-[4-(4-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl]acetamide
The compound with CAS No. 1286703-43-2, known as N-(2-methoxyphenyl)-2-[4-(4-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl]acetamide, is a complex organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The structure of this compound features a pyrazole ring system substituted with a morpholine group and two methoxyphenyl groups, making it a promising candidate for various pharmacological applications.
Recent advancements in medicinal chemistry have highlighted the importance of pyrazole derivatives in designing bioactive molecules. The presence of the morpholin-4-yl group in this compound adds to its versatility, as morpholine derivatives are known for their ability to enhance the solubility and stability of molecules in biological systems. Additionally, the methoxyphenyl substituents contribute to the compound's lipophilicity, which is crucial for its absorption and distribution within the body.
One of the most notable aspects of this compound is its potential as a lead molecule in drug design. Researchers have demonstrated that pyrazole derivatives can serve as scaffolds for developing inhibitors targeting various enzymes and receptors involved in disease pathways. For instance, studies have shown that pyrazol derivatives can inhibit kinases, which are key players in cancer progression. The inclusion of the morpholin group further enhances the molecule's ability to interact with target proteins, potentially improving its therapeutic efficacy.
Another area where this compound shows promise is in its potential application as an anti-inflammatory agent. Inflammation is a common underlying factor in numerous diseases, including cardiovascular disorders and neurodegenerative conditions. The methoxyphenyl groups present in this compound may contribute to its anti-inflammatory properties by modulating cytokine production and reducing oxidative stress. Recent studies have also explored the use of similar compounds in mitigating neuroinflammation, suggesting a broader therapeutic potential.
The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The construction of the pyrazole ring is typically achieved through cyclization reactions, while the attachment of the morpholin and methoxyphenyl groups requires precise control over reaction conditions to ensure optimal yields and purity. Researchers have reported several strategies for synthesizing similar compounds, emphasizing the importance of stereochemistry and regioselectivity in achieving desired outcomes.
In terms of pharmacokinetics, this compound exhibits favorable properties that make it suitable for systemic administration. Its lipophilic nature ensures good absorption across biological membranes, while its stability under physiological conditions contributes to prolonged retention within the body. These characteristics are essential for drugs targeting chronic conditions that require sustained therapeutic effects.
Moreover, computational studies have played a pivotal role in understanding the molecular interactions of this compound with its target proteins. Molecular docking simulations have revealed that the pyrazol core interacts with key residues within enzyme active sites, suggesting a strong binding affinity. This insight has guided further optimization efforts aimed at enhancing both potency and selectivity.
In conclusion, CAS No. 1286703-43-2 represents a cutting-edge advancement in medicinal chemistry with wide-ranging applications across various therapeutic areas. Its unique structural features, combined with recent research findings, underscore its potential as a lead molecule for developing innovative treatments. As research continues to uncover new insights into its biological activities and mechanisms of action, this compound stands at the forefront of drug discovery efforts.
1286703-43-2 (N-(2-methoxyphenyl)-2-4-(4-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)